Cas no 6966-34-3 (Octanoic acid,3-hydroxy-3-methyl-)

• Product Name: Octanoic acid,3-hydroxy-3-methyl-
• CAS No: 6966-34-3
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 509809
• PubChem ID: 227292
• Update Time: 2025-04-19

Octanoic acid,3-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,3-hydroxy-3-methyl-
• 3-hydroxy-3-methyloctanoic acid
• 3-hydroxy-3-methyl-octanoic acid
• 3-Hydroxy-3-methyl-octansaeure
• 3-Methyl-3-hydroxy-n-heptansaeure
• AC1L5FDZ
• AC1Q5VDE
• AG-K-95395
• AR-1F3612
• CTK5D0809
• NSC18772
• 6966-34-3
• SCHEMBL380756
• NSC-18772
• DTXSID30280813
• AKOS017532215

• Inchi： 1S/C9H18O3/c1-3-4-5-6-9(2,12)7-8(10)11/h12H,3-7H2,1-2H3,(H,10,11)
• InChI Key： VHOZGIBKJJMDLO-UHFFFAOYSA-N
• SMILES： OC(C)(CC(=O)O)CCCCC

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 1.79240